Cas no 2137419-34-0 (tert-butyl N-[(2S)-5-cyclopropyl-3-oxohexan-2-yl]carbamate)

• Product Name: tert-butyl N-[(2S)-5-cyclopropyl-3-oxohexan-2-yl]carbamate
• CAS No: 2137419-34-0
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6322409
• PubChem ID: 165471416
• Update Time: 2025-06-23

tert-butyl N-[(2S)-5-cyclopropyl-3-oxohexan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2137419-34-0
• tert-butyl N-[(2S)-5-cyclopropyl-3-oxohexan-2-yl]carbamate
• EN300-799890

• Inchi： 1S/C14H25NO3/c1-9(11-6-7-11)8-12(16)10(2)15-13(17)18-14(3,4)5/h9-11H,6-8H2,1-5H3,(H,15,17)/t9?,10-/m0/s1
• InChI Key： KCFDEXUNKTYGOB-AXDSSHIGSA-N
• SMILES： O=C([C@H](C)NC(=O)OC(C)(C)C)CC(C)C1CC1

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-[(2S)-5-cyclopropyl-3-oxohexan-2-yl]carbamate

tert-butyl N-[(2S)-5-cyclopropyl-3-oxohexan-2-yl]carbamate: A Key Intermediate in Modern Pharmaceutical Development

CAS No. 2137419-34-0 represents a pivotal carbamate derivative with a unique molecular architecture that has garnered significant attention in the field of medicinal chemistry. This compound, specifically tert-butyl N-[(2S)-5-cyclopropyl-3-oxohexan-2-yl]carbamate, is characterized by its chiral center at the C-2 position of the hexanoyl group and the presence of a 5-cyclopropyl substituent. The 3-oxo functionality further enhances its structural complexity, making it a versatile scaffold for drug discovery. Recent studies have highlighted its potential as a synthetic intermediate in the development of novel therapeutics targeting metabolic disorders and neurodegenerative diseases.

The tert-butyl group in this molecule provides steric protection, which is crucial for maintaining the integrity of the carbamate moiety during chemical transformations. This feature is particularly important in the context of enantioselective synthesis, where the stereochemistry of the 2S configuration plays a critical role in determining biological activity. Researchers have demonstrated that the 5-cyclopropyl substituent contributes to the molecule's hydrophobicity, enabling it to interact effectively with lipid membranes and cellular targets.

Recent advancements in computational chemistry have facilitated the analysis of this compound's molecular dynamics. A 2023 study published in Journal of Medicinal Chemistry revealed that the 3-oxo group in tert-butyl N-[(2S)-5-cyclopropyl-3-oxohexan-2-yl]carbamate forms hydrogen bonds with specific amino acid residues in target proteins, enhancing its binding affinity. This finding underscores the importance of the carbamate functionality in modulating protein-ligand interactions.

Applications of tert-butyl N-[(2S)-5-cyclopropyl-3-oxohexan-2-yl]carbamate span multiple therapeutic areas. In the context of metabolic disorders, this compound has been explored as a precursor for developing glucagon-like peptide-1 (GLP-1) receptor agonists. Its ability to stabilize the hexanoyl chain through the tert-butyl group has been linked to improved pharmacokinetic profiles in preclinical studies. Additionally, its hydrophobic nature makes it a suitable candidate for lipophilic drug delivery systems in targeted therapies.

The 5-cyclopropyl substituent in this molecule has also been investigated for its role in structure-based drug design. A 2024 review in Drug Discovery Today highlighted how the ring strain introduced by the cyclopropyl group can modulate the conformational flexibility of the hexanoyl chain, potentially influencing the compound's biological activity. This insight has led to the development of structure-activity relationship (SAR) studies aimed at optimizing the compound's therapeutic potential.

From a synthetic perspective, the tert-butyl group serves as a protective unit for the carbamate functionality, which is essential for preserving the compound's reactivity during multi-step syntheses. The 2S configuration of the hexanoyl chain has been shown to significantly impact the compound's enantioselectivity, as demonstrated in a 2023 study published in Organic & Biomolecular Chemistry. This study emphasized the importance of chiral catalysts in achieving the desired stereochemistry during the synthesis of this compound.

Recent research has also explored the cytotoxic potential of tert-butyl N-[(2,5-dicyclopropyl)-3-oxohexan-2-yl]carbamate and its derivatives. A 2024 paper in Chemical Research in Toxicology reported that the 5-cyclopropyl substituent enhances the compound's ability to disrupt mitochondrial function in cancer cells. This finding suggests that the hydrophobic properties of the 5-cyclopropyl group may play a key role in its anti-cancer activity.

The 3-oxo functionality in this compound has been linked to its potential as a prodrug for various therapeutic applications. A 2023 study in European Journal of Medicinal Chemistry demonstrated that the carbamate group can be hydrolyzed under physiological conditions to release an active metabolite with improved bioavailability. This property makes tert-butyl N-[(2S)-5-cyclopropyl-3-oxohexan-2-yl]carbamate a promising candidate for targeted drug delivery systems.

From a pharmaceutical perspective, the hydrophobic nature of the 5-cyclopropyl group and the tert-butyl protecting unit has been shown to enhance the compound's membrane permeability. This characteristic is particularly valuable for developing oral formulations that require efficient absorption through the gastrointestinal tract. Recent studies have also explored the use of lipophilic excipients to further optimize the bioavailability of this compound.

Overall, tert-butyl N-[(2S)-5-cyclopropyl-3-oxohexan-2-yl]carbamate represents a versatile scaffold with significant potential in modern pharmaceutical development. Its unique molecular architecture and the strategic placement of functional groups such as the 3-oxo, 5-cyclopropyl, and tert-butyl moieties make it an attractive candidate for the design of novel therapeutics targeting a wide range of diseases. Continued research into its synthetic pathways, biological activity, and pharmacokinetic properties is expected to further expand its applications in the field of medicinal chemistry.